Cas no 34624-21-0 (1-[(2E)-4-(2-chlorophenyl)but-2-en-1-yl]-1-[(2E)-3-methyl-4-phenylbut-2-en-1-yl]piperidinium chloride)

• Product name: 1-[(2E)-4-(2-chlorophenyl)but-2-en-1-yl]-1-[(2E)-3-methyl-4-phenylbut-2-en-1-yl]piperidinium chloride
• CAS No: 34624-21-0
• MF: C₂₆H₃₃Cl₂N
• MW: 430.452925443649
• CID: 1469306
• PubChem ID: 6445396

1-[(2E)-4-(2-chlorophenyl)but-2-en-1-yl]-1-[(2E)-3-methyl-4-phenylbut-2-en-1-yl]piperidinium chloride Chemical and Physical Properties

Names and Identifiers

• 1-[(2E)-4-(2-chlorophenyl)but-2-en-1-yl]-1-[(2E)-3-methyl-4-phenylbut-2-en-1-yl]piperidinium chloride
• 1-[(E)-4-(2-chlorophenyl)but-2-enyl]-1-[(E)-3-methyl-4-phenylbut-2-enyl]piperidin-1-ium,chloride
• 1-(4-(o-Chlorophenyl)-2-butenyl)-1-(3-methyl-4-phenyl-2-butenyl)piperidinium chloride
• 34624-21-0
• Piperidinium, 1-(4-(o-chlorophenyl)-2-butenyl)-1-(3-methyl-4-phenyl-2-butenyl)-, chloride

• Inchi： InChI=1S/C26H33ClN.ClH/c1-23(22-24-12-4-2-5-13-24)17-21-28(18-9-3-10-19-28)20-11-8-15-25-14-6-7-16-26(25)27;/h2,4-8,11-14,16-17H,3,9-10,15,18-22H2,1H3;1H/q+1;/p-1/b11-8+,23-17+;
• InChI Key： ROFRQEDOMCZWDB-XQQRSLIFSA-M
• SMILES： CC(=CC[N+]1(CCCCC1)CC=CCC2=CC=CC=C2Cl)CC3=CC=CC=C3.[Cl-]

Computed Properties

• Exact Mass: 395.9409
• Monoisotopic Mass: 429.1990054g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 497
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0